Cas no 1080028-73-4 (b6-Methoxy-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

B6-Methoxy-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative of a substituted pyridine, commonly employed as a key intermediate in Suzuki-Miyaura cross-coupling reactions. The presence of the methoxy and methyl groups enhances its stability and reactivity in palladium-catalyzed transformations, while the pinacol boronate moiety facilitates efficient coupling with aryl or vinyl halides. This compound is particularly valuable in pharmaceutical and agrochemical synthesis due to its compatibility with diverse functional groups and mild reaction conditions. Its crystalline nature and moderate air stability further contribute to its utility in fine chemical applications. Proper handling under inert conditions is recommended to preserve its reactivity.
b6-Methoxy-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
1080028-73-4 structure
Product Name:b6-Methoxy-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:1080028-73-4
MF:C13H20BNO3
MW:249.113803863525
MDL:MFCD12923398
CID:1036044
PubChem ID:67487482
Update Time:2025-06-26

b6-Methoxy-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-methoxy-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine
    • 6-Methoxy-2-methylpyridine-3-boronic acid pinacol ester
    • 2-Benzyloxy-5-(4,4,5,5-tetramethyl-[1,3,2] dioxaborolan-2-yl)-pyridine
    • 2-Phenoxy-5-(4,4,5,5-tetramethyl-[1,3,2] dioxaborolan-2-yl)-pyridine
    • 6-Methoxy-2-methyl-3-(4,4,5,5-tetramethyl-[1,3,2] dioxaborolan-2-yl)pyridine
    • 6-Methoxy-2-methyl-3-(4,4,5,5-tetramethyl-[1,3,2] dioxaborolan-2-yl)-pyridine
    • 6-methoxy-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-METHYL-6-METHOXYPYRIDINE-3-BORONIC ACID PINACOL ESTER
    • EN300-7320098
    • F53835
    • 6-Methoxy-2-methyl-3-(boronic acid pinacol ester)pyridine
    • 6-Methoxy-2-methyl-3-(4,4,5,5-tetramethyl-[1,3,2]
    • MFCD12923398
    • MB12144
    • Z2044784180
    • DTXSID30737372
    • CWJKZNNXSPVPAY-UHFFFAOYSA-N
    • 6-Methoxy-2-methyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
    • 1080028-73-4
    • J-518840
    • SCHEMBL2661238
    • 6-METHOXY-2-METHYL-3-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
    • PS-13064
    • AKOS016010757
    • CS-0159353
    • 6-Methoxy-2-methyl-pyridine-3-boronic acid pinacol ester
    • DB-059673
    • A850664
    • b6-Methoxy-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • MDL： MFCD12923398
    • Inchi： 1S/C13H20BNO3/c1-9-10(7-8-11(15-9)16-6)14-17-12(2,3)13(4,5)18-14/h7-8H,1-6H3
    • InChI Key： CWJKZNNXSPVPAY-UHFFFAOYSA-N
    • SMILES： O1B(C2=CC=C(N=C2C)OC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 249.15400
  • Monoisotopic Mass: 249.1536237g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.58000
  • LogP: 1.69780

b6-Methoxy-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

b6-Methoxy-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

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b6-Methoxy-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
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ChemScence
CS-0159353-250mg
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ChemScence
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b6-Methoxy-2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Related Literature

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